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Compound of Interest

Compound Name: Fluticasone furoate-d5

Cat. No.: B14850557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for Fluticasone furoate-d5, a deuterated analog of the synthetic corticosteroid Fluticasone

furoate. The information presented herein is crucial for maintaining the integrity and purity of

this compound in a research and development setting. Data is compiled from publicly available

technical data sheets and established scientific guidelines.

Chemical Information
Identifier Value

Chemical Name Fluticasone-d5 Furoate

Synonyms
Allermist-d5, Avamys-d5, GSK 685 698-d5, GW

685698X-d5

Molecular Formula C₂₇H₂₄D₅F₃O₆S

Molecular Weight 543.61 g/mol

Recommended Storage Conditions and Stability
Proper storage is paramount to prevent degradation and ensure the long-term viability of

Fluticasone furoate-d5. The following tables summarize the recommended storage conditions

for the compound in both solid (powder) and solution forms.
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Solid Form (Powder)
Storage Temperature Duration Source

-20°C 3 years [1]

2-8°C (Refrigerator) 2 years [1][2][3]

Room Temperature
May vary; suitable for short-

term in continental US
[1]

In Solvent
Storage Temperature Duration Source

-80°C 6 months [1]

-20°C 1 month [1]

It is important to note that Fluticasone furoate-d5 is hygroscopic and should be stored in a

tightly sealed container in a dry environment.[1][4]

Experimental Protocols for Stability Assessment
To ensure the stability of Fluticasone furoate-d5, a comprehensive stability testing program

should be implemented based on the International Council for Harmonisation (ICH) guidelines.

This includes long-term stability studies under recommended storage conditions and forced

degradation studies to identify potential degradation products and establish the stability-

indicating nature of analytical methods.

Stability-Indicating Analytical Method
A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is

essential for separating and quantifying Fluticasone furoate-d5 from its potential degradation

products. Several studies have developed such methods for the non-deuterated form, which

can be adapted.[5][6]

Typical HPLC Parameters:

Column: C18 reverse-phase column
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Mobile Phase: A mixture of organic solvents (e.g., methanol, acetonitrile) and an aqueous

buffer (e.g., sodium perchlorate solution).[5]

Detection: UV detection at an appropriate wavelength (e.g., 254 nm).[5]

Flow Rate: Typically 1 mL/min with isocratic elution.[5]

Forced Degradation Studies
Forced degradation (stress testing) is crucial for understanding the degradation pathways of a

drug substance.[7] The following protocols are based on common practices for corticosteroids

and should be adapted and optimized for Fluticasone furoate-d5.

Preparation: Prepare a stock solution of Fluticasone furoate-d5 in a suitable solvent (e.g.,

methanol).

Stress Condition: Add an equal volume of 0.1 N hydrochloric acid (HCl) to the stock solution.

Incubation: Heat the mixture at a specified temperature (e.g., 60-80°C) for a defined period

(e.g., 2-8 hours).

Neutralization: Cool the solution and neutralize it with an equivalent amount of 0.1 N sodium

hydroxide (NaOH).

Analysis: Analyze the sample by the validated stability-indicating HPLC method.

Preparation: Prepare a stock solution of Fluticasone furoate-d5.

Stress Condition: Add an equal volume of 0.1 N NaOH to the stock solution.

Incubation: Keep the mixture at room temperature or a slightly elevated temperature for a

defined period, monitoring for degradation.

Neutralization: Cool the solution and neutralize it with an equivalent amount of 0.1 N HCl.

Analysis: Analyze the sample by HPLC.

Preparation: Prepare a stock solution of Fluticasone furoate-d5.
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Stress Condition: Add a solution of hydrogen peroxide (e.g., 3-30% H₂O₂) to the stock

solution.

Incubation: Keep the solution at room temperature for a specified duration.

Analysis: Analyze the sample by HPLC.

Preparation: Place the solid Fluticasone furoate-d5 powder in a controlled temperature

chamber.

Stress Condition: Expose the sample to a high temperature (e.g., 10°C increments above the

accelerated testing temperature, such as 50°C, 60°C).[7]

Duration: Maintain the temperature for a defined period.

Analysis: Dissolve the heat-stressed solid in a suitable solvent and analyze by HPLC.

Photostability testing should be conducted according to ICH Q1B guidelines.[8][9]

Preparation: Expose the solid drug substance directly to light. If necessary, also test the

compound in solution.

Light Source: Use a light source that produces an output similar to the D65/ID65 emission

standard, providing an overall illumination of not less than 1.2 million lux hours and an

integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Control: A dark control sample should be stored under the same conditions to separate the

effects of light from thermal degradation.

Analysis: Analyze the exposed and control samples by HPLC.

Visualizations
Experimental Workflow for Stability Testing
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Caption: Workflow for assessing the stability of Fluticasone furoate-d5.
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Caption: Mechanism of action of Fluticasone furoate via the Glucocorticoid Receptor.

Recommended Storage Logic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14850557?utm_src=pdf-body-img
https://www.benchchem.com/product/b14850557?utm_src=pdf-body
https://www.benchchem.com/product/b14850557?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14850557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Form?

Solid (Powder)

Solid

In Solvent

Solvent

Storage Duration?

Long-term (>2 years)

>2 years

Mid-term (<=2 years)

<=2 years

Short-term

Short-term

Store at -80°C

Long-term (<=6 months)

Store at -20°C

Short-term (<=1 month)

Store at -20°C Store at 2-8°C Store at Room Temp

Click to download full resolution via product page

Caption: Decision tree for Fluticasone furoate-d5 storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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